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Compound of Interest

Compound Name: 2-chloro-N-propylacetamide

Cat. No.: B077628

Application Notes and Protocols: 2-chloro-N-
propylacetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling procedures, and a general
experimental protocol for the use of 2-chloro-N-propylacetamide in a laboratory setting. The
information is compiled to ensure the safety of personnel and the integrity of experimental
work.

Safety Precautions and Handling Procedures

2-chloro-N-propylacetamide is a chemical compound that requires careful handling due to its
potential health hazards. Adherence to the following safety protocols is mandatory.

Hazard Identification

2-chloro-N-propylacetamide is classified as harmful if swallowed.[1][2]
» GHS Classification: Acute toxicity, Oral (Category 4).[1]
» Signal Word: Warning.[1][2]

e Hazard Statement: H302: Harmful if swallowed.[1][2]
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Symptoms related to exposure may include skin inflammation (itching, scaling, reddening), eye
redness and pain, and irritation of the respiratory system.[1] Overexposure can lead to serious
illness.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-chloro-N-propylacetamide to
minimize exposure.

o Eye Protection: Wear chemical safety goggles or a face shield that meets ANSI Z.87.1
standards.[3][4] Eyewash stations should be readily accessible.[5]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[3] A lab coat or
chemical-resistant coverall should be worn to protect the body.[3][6] Ensure shoes fully cover
the feet.[3]

o Respiratory Protection: All handling of the solid compound should be done in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[7][8] If
engineering controls are not sufficient, a NIOSH-approved respirator is required.[3][9]

First Aid Measures

In case of exposure, immediate action is critical.

If Swallowed: Do NOT induce vomiting.[1] Rinse the mouth with water and call a poison
center or doctor immediately.[1]

« If on Skin: Immediately remove contaminated clothing and flush the skin with running water
for at least 15 minutes.[1] Seek medical attention if irritation occurs.[10]

 If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[1][5] Seek immediate medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[1] Seek medical attention.[1]

Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after
handling.[1] Minimize dust generation and accumulation.[1] Do not eat, drink, or smoke in
areas where the chemical is handled.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7] The
recommended storage temperature is between 2-8°C.[11][12]

Accidental Release and Disposal

Spills: In case of a spill, wear appropriate PPE and ensure adequate ventilation.[7] Vacuum
or sweep up the material and place it into a suitable, labeled container for disposal.[1][7]
Avoid generating dust.[13] Clean the spill area with soap and water.[14]

Disposal: Dispose of waste, including contaminated containers, through an approved waste
disposal plant.[1] Do not allow the product to enter drains or the environment.[7][8] All waste
should be treated as hazardous.[14]

Quantitative Data

The following table summarizes the key physical and safety data for 2-chloro-N-

propylacetamide.
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Parameter Value Reference
CAS Number 13916-39-7 [1][2][15]
Molecular Formula CsH10CINO [2][15]
Molecular Weight 135.59 g/mol [2][15]
Physical State Solid [2][5][11]
Appearance Light brown, Crystalline [5]
Melting Point 80-84°C [5]
Boiling Point 105 - 106 °C at 10.5 Torr [11]
GHS Pictogram GHSO07 (Exclamation Mark) [2]
Hazard Class Acute Toxicity 4 (Oral) [2]
Storage Temperature 2-8°C [11][12]

Experimental Protocols

While specific experimental applications for 2-chloro-N-propylacetamide were not detailed in

the provided safety literature, a general protocol for its safe handling during a typical laboratory

procedure is outlined below. The primary function of the chloroacetamide group is often related

to its reactivity, making it useful in synthesis.[14][16]

General Protocol for Handling 2-chloro-N-

propylacetamide

e Preparation and Precaution:

[¢]

o

[e]

o

Before starting, review the Safety Data Sheet (SDS).

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible.

Don the required PPE: chemical safety goggles, a lab coat, and chemical-resistant gloves.
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» Weighing and Dispensing:

o Perform all weighing and dispensing of the solid 2-chloro-N-propylacetamide inside a
chemical fume hood to prevent inhalation of dust.

o Use a spatula to carefully transfer the desired amount from the storage container to a
tared weigh boat or reaction vessel.

o Close the storage container tightly immediately after use.
e Reaction Setup:

o If dissolving the compound, add the solvent to the solid slowly in the reaction vessel within
the fume hood.

o Assemble the reaction apparatus securely.

o Throughout the experiment, maintain ventilation and wear appropriate PPE.
e Post-Reaction Workup and Cleanup:

o Quench the reaction and perform extractions within the fume hood.

o All glassware that came into contact with 2-chloro-N-propylacetamide should be
decontaminated. Rinse with an appropriate solvent and then wash with soap and water.

o Collect all waste, including unused material, contaminated solvents, and disposable
labware (e.g., gloves, weigh boats), in a clearly labeled hazardous waste container.[14]

o Final Steps:
o Wipe down the work surface in the fume hood.
o Remove PPE in the correct order to avoid self-contamination.

o Wash hands thoroughly with soap and water.

Visualizations
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The following diagrams illustrate key safety workflows and relationships for handling 2-chloro-
N-propylacetamide.

Safe Handling Workflow for 2-chloro-N-propylacetamide

1. Preparation
- Review SDS
- Don PPE
- Prepare Fume Hood

l

2. Weighing & Dispensing
- Inside Fume Hood
- Minimize Dust

l

3. Reaction
- Add Reagents Slowly
- Maintain Ventilation

l

4. Cleanup
- Decontaminate Glassware
- Segregate Waste

l

5. Disposal
- Use Labeled Hazardous
Waste Container

l

End of Procedure
- Remove PPE
- Wash Hands

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2-chloro-N-propylacetamide.
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Safety & Emergency Response Logic

Wear Full PPE

(Gloves, Goggles, Lab Coat) Use Chemical Fume Hood

Ingestion Hazard
(H302: Harmful)

First Aid: First Aid: First Aid:
Rinse Mouth, Call Poison Center Flush with Water (15 min) Flush with Water (15 min)

Skin Contact Eye Contact Inhalation of Dust

First Aid:
Move to Fresh Air

Click to download full resolution via product page

Caption: Key safety considerations and emergency responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-chloro-N-propylacetamide safety precautions and
handling procedures]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions-and-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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